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Compound of Interest

Compound Name: 4-Nitrobenzylamine

Cat. No.: B181301

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-nitrobenzylamine, a
versatile chemical intermediate with applications in organic synthesis and medicinal chemistry.
This document details its chemical and physical properties, provides experimental protocols for
its synthesis and common reactions, and touches upon its biological significance.

Core Chemical and Physical Data

4-Nitrobenzylamine is commercially available primarily as its hydrochloride salt, which exhibits
greater stability. The following tables summarize the key quantitative data for both the free base
and its hydrochloride salt.

Table 1: Chemical Identifiers and Molecular Properties

4-Nitrobenzylamine

Property 4-Nitrobenzylamine )
Hydrochloride
CAS Number 7409-30-5 18600-42-5[1]
Molecular Formula C7HsN20:2 C7HsCIN20:2
Molecular Weight 152.15 g/mol 188.61 g/mol [2]

Table 2: Physical and Chemical Properties
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4-Nitrobenzylamine

Property 4-Nitrobenzylamine .
Hydrochloride
White to light yellow crystalline
Appearance .
solid/powder[3]
Melting Point - ~265 °C (decomposition)[4]
Soluble in water,
- methanol:glacial acetic acid
Solubility ]
(1:1) (25 mg/mL)[5], and acetic
acid (50 mg/mL)
Stable under normal
conditions; incompatible with
Stability - strong acids, acid chlorides,

acid anhydrides, and oxidizing
agents[1][4]

Synthesis and Experimental Protocols

The synthesis of 4-nitrobenzylamine hydrochloride is most commonly achieved through the
reduction of a nitrile. The following is a detailed experimental protocol for its synthesis from p-
nitrobenzonitrile.

Protocol 1: Synthesis of 4-Nitrobenzylamine
Hydrochloride from p-Nitrobenzonitrile[3][8]

Materials:

p-Nitrobenzonitrile

Toluene

Tetramethyldisiloxane (TMDS) or Polymethylhydrosiloxane (PMHS)

Titanium(lV) isopropoxide (Ti(Oi-Pr)a)

1 M Hydrochloric Acid (HCI)
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Pentane
Ethanol
Nitrogen gas supply

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve p-
nitrobenzonitrile (1.0 eq) in toluene.

Addition of Reagents: To the solution, add TMDS (1.0 eq) or PMHS (2.0 eq) followed by
Ti(Oi-Pr)a (1.0 eq).

Reaction: Heat the reaction mixture to 60 °C for 24 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) or *H NMR. The solution will gradually turn
from colorless to black.

Work-up: After the reaction is complete, cool the mixture to room temperature.
Acidification: Acidify the mixture with 1 M aqueous HCI (1.5 eq) to obtain a clear solution.

Isolation: Concentrate the crude product under reduced pressure. Filter the resulting solid
and wash thoroughly with pentane.

Purification: Dissolve the washed solid in ethanol and then concentrate the filtrate under
reduced pressure to yield the final product, 4-nitrobenzylamine hydrochloride.
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Synthesis Workflow

p-Nitrobenzonitrile in Toluene

'

Add TMDS/PMHS and Ti(Oi-Pr)a

'

Heat at 60°C for 24h

'

Cool and Acidify with HCI

'

Concentrate and Filter

'

Dissolve in Ethanol and Concentrate

4-Nitrobenzylamine HCI
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Caption: Workflow for the synthesis of 4-nitrobenzylamine hydrochloride.

Chemical Reactivity and Applications
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4-Nitrobenzylamine serves as a versatile building block in organic synthesis. Its primary
amine functionality allows for a variety of chemical transformations.

Common Reactions of the Amine Group

While specific protocols for 4-nitrobenzylamine are not extensively detailed in the provided
results, the reactivity of the closely related 4-isopropoxy-3-nitrobenzylamine provides a good
model for its expected chemical behavior. Common reactions include:

e N-Acylation: The primary amine can be readily acylated using acylating agents like acetic
anhydride in the presence of a base to form the corresponding amide.

o N-Alkylation: The amine can be alkylated using alkyl halides or through reductive amination
with aldehydes or ketones. Reductive amination is often preferred to control over-alkylation.

o Formation of Schiff Bases: The amine can react with aldehydes and ketones to form imines
(Schiff bases), which can be further reduced to secondary amines.

Reactivity of 4-Nitrobenzylamine

N-Alkylation

Aldehyde/Ketone, Reducing Agent » Secondary/Tertiary Amine

N-Acylation

4-Nitrobenzylamine Acetic Anhydride, Base — | N-acetyl-4-nitrobenzylamine

Click to download full resolution via product page

Caption: Common reactions involving the amine group of 4-nitrobenzylamine.
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Biological Significance and Applications in Drug

Discovery

4-Nitrobenzylamine and its derivatives are of interest to researchers in medicinal chemistry

and drug development.

e Enzyme Interactions: Studies have investigated the interaction of p-nitrobenzylamine with

amine oxidases from human placenta and serum, as well as its effect on the active site of

monoamine oxidase B. This suggests its potential as a scaffold for developing enzyme

inhibitors.

e Synthesis of Bioactive Molecules: It has been used in the preparation of 2-fluoro-6-(4-

nitrobenzylamino)purine, highlighting its role as an intermediate in the synthesis of purine

analogs, which are a well-established class of biologically active compounds.

e Photocleavable Protecting Groups: The ortho-nitrobenzyl moiety, a structural isomer of 4-

nitrobenzylamine, is a widely used photolabile protecting group in chemical synthesis and

drug delivery. This allows for spatial and temporal control over the release of active

molecules upon UV irradiation. While 4-nitrobenzylamine itself is not a photocleavable

protecting group in the same manner, the chemistry of nitrobenzyl compounds is highly

relevant in this field.

Biological Relevance and Applications

4-Nitrobenzylamine

Interaction / Inhibition Intermediate

Amine Oxidases / MAO-B

Synthesis of Bioactive Molecules (e.g., Purine Analogs)

'

Drug Discovery Scaffold
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Caption: Role of 4-nitrobenzylamine in biological research and drug discovery.

Safety and Toxicology

4-Nitrobenzylamine hydrochloride is classified as an irritant.

e Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335)[6].

e Precautions: Appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a dust mask, should be worn when handling this compound. It should be used
in a well-ventilated area.

This technical guide provides a foundational understanding of 4-nitrobenzylamine for
research and development purposes. For more detailed information, consulting the cited
literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181301#4-nitrobenzylamine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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